Cas no 223556-21-6 (4-(5-Vinyl-pyridin-2-yl)-morpholine)

• Product Name: 4-(5-Vinyl-pyridin-2-yl)-morpholine
• CAS No: 223556-21-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5223294
• Update Time: 2025-05-21

4-(5-Vinyl-pyridin-2-yl)-morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Vinyl-pyridin-2-yl)-morpholine
• Morpholine, 4-(5-ethenyl-2-pyridinyl)-

• Inchi： 1S/C11H14N2O/c1-2-10-3-4-11(12-9-10)13-5-7-14-8-6-13/h2-4,9H,1,5-8H2
• InChI Key： VYVUDTITJCQTJN-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C=C)C=C2)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(5-Vinyl-pyridin-2-yl)-morpholine

Introduction to 4-(5-Vinyl-pyridin-2-yl)-morpholine (CAS No. 223556-21-6)

4-(5-Vinyl-pyridin-2-yl)-morpholine, with the CAS number 223556-21-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its morpholine ring fused with a vinyl-substituted pyridine moiety, which imparts distinct chemical and physical properties.

The chemical structure of 4-(5-Vinyl-pyridin-2-yl)-morpholine consists of a six-membered morpholine ring and a five-membered pyridine ring, with a vinyl group attached to the pyridine ring at the 5-position. This configuration provides the molecule with a combination of aromatic and heterocyclic functionalities, making it an attractive building block for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 4-(5-Vinyl-pyridin-2-yl)-morpholine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as a modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 4-(5-Vinyl-pyridin-2-yl)-morpholine exhibit potent inhibitory activity against specific kinases involved in cancer progression. These findings highlight the compound's potential as a scaffold for the design of targeted cancer therapies.

Beyond its pharmaceutical applications, 4-(5-Vinyl-pyridin-2-yl)-morpholine has also been investigated for its utility in materials science. The presence of the vinyl group allows for polymerization reactions, making it a valuable monomer for the synthesis of functional polymers. Studies have shown that polymers derived from 4-(5-Vinyl-pyridin-2-yl)-morpholine exhibit excellent thermal stability and mechanical properties, which are desirable for applications in electronic devices and coatings.

In organic synthesis, 4-(5-Vinyl-pyridin-2-yl)-morpholine serves as a versatile intermediate for the preparation of a wide range of compounds. Its reactivity and functional group diversity enable chemists to introduce various substituents through selective transformations. For example, the vinyl group can be used for cross-coupling reactions to form carbon-carbon bonds, while the morpholine ring can be functionalized through nucleophilic substitution or oxidation reactions. This flexibility makes 4-(5-Vinyl-pyridin-2-yl)-morpholine an essential tool in synthetic chemistry.

The synthesis of 4-(5-Vinyl-pyridin-2-yl)-morpholine has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the reaction of 5-vinylpyridine with morpholine under appropriate conditions. The choice of solvent and catalyst can significantly influence the yield and purity of the product. Recent advancements in green chemistry have led to the development of environmentally friendly methods for synthesizing this compound, which is crucial for sustainable industrial processes.

In conclusion, 4-(5-Vinyl-pyridin-2-yl)-morpholine (CAS No. 223556-21-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable resource for researchers and chemists working in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.